Csp3–Br Reactivity vs. Csp2–Br in Cross-Coupling
The bromomethyl group in the target compound features a benzylic-type Csp3–Br bond, which is intrinsically more reactive toward nucleophilic substitution (SN2) than the Csp2–Br bond of the 2-bromo analog (CAS 1823967-16-3). The 2-bromo analog places bromine directly on the imidazole ring (sp2 carbon), requiring palladium-catalyzed cross-coupling conditions (e.g., Suzuki) for functionalization, whereas the bromomethyl group undergoes facile SN2 displacement with amines, thiols, and alkoxides under milder, metal-free conditions [1]. Computed physicochemical data further differentiate the two: the target compound has a rotatable bond count of 1 (C–CH2Br bond), enabling conformational flexibility during binding, whereas the 2-bromo analog has zero rotatable bonds (all atoms in the rigid bicyclic system) [2].
| Evidence Dimension | Bond type and rotatable bond count affecting synthetic reactivity and downstream molecular flexibility |
|---|---|
| Target Compound Data | Csp3–Br (bromomethyl); Rotatable bond count = 1; MW = 217.06 g/mol; XLogP3 = 0 |
| Comparator Or Baseline | 2-Bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazine (CAS 1823967-16-3): Csp2–Br (direct ring); Rotatable bond count = 0; MW = 203.04 g/mol; molecular formula C6H7BrN2O |
| Quantified Difference | Rotatable bond count: 1 vs. 0; Bond dissociation energy (typical): Csp3–Br ≈ 285 kJ/mol vs. Csp2–Br ≈ 327 kJ/mol (class-level reference); MW difference: +14.02 g/mol (one CH2 unit) |
| Conditions | Comparative physicochemical data from PubChem computed properties and standard organic chemistry bond energy tables. |
Why This Matters
The bromomethyl handle enables orthogonal functionalization strategies (SN2 vs. cross-coupling) that are unavailable with the direct-ring bromo analog, expanding synthetic route options and reducing catalyst costs.
- [1] Kuujia: Cas no 2059971-88-7. Commentary on bromomethyl reactivity enabling nucleophilic substitution or cross-coupling reactions. View Source
- [2] PubChem CID 125451246: Computed Properties (Rotatable Bond Count, XLogP3, Molecular Weight). NCBI, 2024. View Source
